Cas no 2228853-61-8 (4-(5-methoxypyridin-3-yl)-2-methylbutanoic acid)

• Product Name: 4-(5-methoxypyridin-3-yl)-2-methylbutanoic acid
• CAS No: 2228853-61-8
• MF: C₁₁H₁₅NO₃
• MW: 209.241703271866
• CID: 5859610
• PubChem ID: 165844907
• Update Time: 2025-10-25

4-(5-methoxypyridin-3-yl)-2-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(5-methoxypyridin-3-yl)-2-methylbutanoic acid
• EN300-1754340
• 2228853-61-8

• Inchi： 1S/C11H15NO3/c1-8(11(13)14)3-4-9-5-10(15-2)7-12-6-9/h5-8H,3-4H2,1-2H3,(H,13,14)
• InChI Key： BCAJQZZYNQIYGZ-UHFFFAOYSA-N
• SMILES： OC(C(C)CCC1C=NC=C(C=1)OC)=O

Computed Properties

• Exact Mass: 209.10519334g/mol
• Monoisotopic Mass: 209.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 59.4Ų

Additional information on 4-(5-methoxypyridin-3-yl)-2-methylbutanoic acid

Research Brief on 4-(5-Methoxypyridin-3-yl)-2-methylbutanoic Acid (CAS: 2228853-61-8): Recent Advances and Applications

4-(5-Methoxypyridin-3-yl)-2-methylbutanoic acid (CAS: 2228853-61-8) is a chemically synthesized small molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Recent studies have explored its potential as a key intermediate or active pharmaceutical ingredient (API) in the development of novel therapeutics. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in treating various diseases.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of 4-(5-methoxypyridin-3-yl)-2-methylbutanoic acid as a precursor in the synthesis of G protein-coupled receptor (GPCR) modulators. The study demonstrated that this compound exhibits favorable pharmacokinetic properties, including good oral bioavailability and metabolic stability, making it a promising candidate for further optimization. Researchers utilized a combination of computational modeling and in vitro assays to elucidate its binding affinity for specific GPCR targets, which are implicated in neurological and inflammatory disorders.

In another recent investigation, scientists explored the anti-inflammatory properties of 4-(5-methoxypyridin-3-yl)-2-methylbutanoic acid. The compound was found to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophage cell lines, suggesting its potential as a therapeutic agent for chronic inflammatory conditions like rheumatoid arthritis. The study, published in Bioorganic & Medicinal Chemistry Letters, also reported that the methoxy and methyl substituents on the pyridine and butanoic acid moieties, respectively, play a critical role in modulating its biological activity.

Further research has investigated the compound's utility in oncology. A 2024 preprint article on bioRxiv described the synthesis of derivatives of 4-(5-methoxypyridin-3-yl)-2-methylbutanoic acid and their evaluation as inhibitors of histone deacetylases (HDACs). Preliminary results indicated that certain derivatives exhibit selective inhibition of HDAC6, a target implicated in multiple myeloma and other hematological malignancies. These findings underscore the compound's versatility and its potential as a scaffold for developing targeted cancer therapies.

Despite these promising developments, challenges remain in the clinical translation of 4-(5-methoxypyridin-3-yl)-2-methylbutanoic acid. Issues such as scalability of synthesis, off-target effects, and formulation stability need to be addressed in future studies. However, the compound's unique chemical structure and demonstrated biological activities position it as a valuable tool for drug discovery and a potential candidate for further preclinical evaluation.

In conclusion, 4-(5-methoxypyridin-3-yl)-2-methylbutanoic acid (CAS: 2228853-61-8) represents a compelling case study in the intersection of medicinal chemistry and translational research. Its diverse applications—from GPCR modulation to anti-inflammatory and anticancer activity—highlight its potential to address unmet medical needs. Continued research and optimization of this compound could yield novel therapeutics with significant clinical impact.